6-hydroxy-2-(4-methoxyphenyl)-4H-3,1-benzoxazin-4-one

• Molecular Formula: C15H11NO4
• Molecular Weight: 269.25 g/mol
• IUPAC Name: 6-hydroxy-2-(4-methoxyphenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C15H11NO4/c1-19-11-5-2-9(3-6-11)14-16-13-7-4-10(17)8-12(13)15(18)20-14/h2-8,17H,1H3
• InChI Key: PSJQKPHNYGJAPG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)O)C(=O)O2

Description

6-hydroxy-2-(4-methoxyphenyl)-4H-3,1-benzoxazin-4-one, also known as DIMBOA, is a natural compound found in various plants, including maize, wheat, and rye. It belongs to the family of benzoxazinoids, which are secondary metabolites synthesized by plants as a defense mechanism against herbivores and pathogens. In recent years, DIMBOA has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-hydroxy-2-(4-methoxyphenyl)-4H-3,1-benzoxazin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In insects, this compound has been shown to inhibit the activity of digestive enzymes and disrupt the synthesis of chitin, a structural component of insect exoskeletons. In cancer cells, this compound has been found to induce apoptosis, or programmed cell death, by activating various signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in different organisms. In plants, this compound has been shown to induce the expression of genes involved in defense mechanisms and inhibit the growth of various pathogens. In insects, this compound has been found to reduce the growth and survival of herbivores and disrupt the development of larvae. In mammals, this compound has been found to have anticancer, anti-inflammatory, and antioxidant effects, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 6-hydroxy-2-(4-methoxyphenyl)-4H-3,1-benzoxazin-4-one in lab experiments include its natural origin, low toxicity, and diverse applications in various fields. However, the limitations of using this compound in lab experiments include its low solubility in water, which can affect its bioavailability and efficacy, and its instability under certain conditions, which can affect its storage and handling.

Future Directions

There are many potential future directions for the study of 6-hydroxy-2-(4-methoxyphenyl)-4H-3,1-benzoxazin-4-one, including:
1. Developing new methods for the synthesis and extraction of this compound for various applications.
2. Studying the mechanisms of action of this compound in different organisms to better understand its biological effects.
3. Designing new drugs and therapies based on the anticancer and anti-inflammatory properties of this compound.
4. Developing new insecticides and antifungal agents based on the insecticidal and antifungal properties of this compound.
5. Studying the potential applications of this compound in materials science, such as the synthesis of new polymers and composites.
6. Investigating the potential ecological effects of using this compound as a natural pesticide in agriculture.
In conclusion, this compound is a natural compound with diverse applications in various fields, including agriculture, medicine, and materials science. Its potential uses and benefits make it an important subject of scientific research, and further studies are needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

The synthesis of 6-hydroxy-2-(4-methoxyphenyl)-4H-3,1-benzoxazin-4-one can be achieved through several methods, including chemical synthesis and extraction from plant sources. Chemical synthesis involves the reaction of 2-aminophenol with 4-methoxybenzoyl chloride in the presence of a base, followed by cyclization to form the benzoxazinone ring. Extraction from plant sources involves the isolation of this compound from plant tissues using organic solvents and chromatography techniques.

Scientific Research Applications

6-hydroxy-2-(4-methoxyphenyl)-4H-3,1-benzoxazin-4-one has been studied extensively for its potential applications in various fields, including agriculture, medicine, and materials science. In agriculture, this compound has been shown to have insecticidal and antifungal properties, making it a promising alternative to synthetic pesticides. In medicine, this compound has been found to have anticancer, anti-inflammatory, and antioxidant properties, making it a potential candidate for the development of new drugs. In materials science, this compound has been used as a precursor for the synthesis of various polymers and composites.